Cas no 1393101-19-3 (1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl-)

• Product Name: 1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl-
• CAS No: 1393101-19-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5296155
• Update Time: 2025-07-02

1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl-

• Inchi： 1S/C8H13N3/c1-11-8(6-3-2-4-6)7(9)5-10-11/h5-6H,2-4,9H2,1H3
• InChI Key： CLKOPTXXDGJBRW-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CCC2)=C(N)C=N1

Additional information on 1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl-

Professional Introduction to 1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl- (CAS No. 1393101-19-3)

1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1393101-19-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms. The structural motif of 5-cyclobutyl-1-methyl introduces unique steric and electronic properties, making it a valuable scaffold for drug discovery and development.

The compound’s amine functional group at the 4-position (1H-Pyrazol-4-amine) enhances its reactivity, enabling various chemical modifications that are pivotal in synthesizing bioactive molecules. The presence of a cyclobutyl substituent at the 5-position (5-cyclobutyl) contributes to increased molecular complexity and potential binding interactions with biological targets. Such structural features are often exploited to modulate pharmacokinetic and pharmacodynamic properties, thereby improving drug efficacy and selectivity.

In recent years, the exploration of novel heterocyclic compounds has gained considerable attention due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in treating inflammatory diseases, infectious disorders, and even oncological conditions. The structural versatility of 1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl- allows researchers to fine-tune its properties for specific therapeutic purposes.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of the pyrazole core with the cyclobutyl and methyl groups creates a scaffold that can be further functionalized to achieve desired biological outcomes. For instance, studies have demonstrated that pyrazole derivatives can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathogenesis.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl- for their binding affinity to target proteins. Molecular docking simulations have shown that this molecule can interact with specific amino acid residues in protein pockets, potentially leading to the development of novel inhibitors. Such computational approaches have accelerated the drug discovery process by prioritizing promising candidates for experimental validation.

The pharmacological profile of 5-cyclobutyl-1-methyl-pyrazol-4-amines has been investigated in several preclinical studies. These investigations have highlighted the compound’s ability to modulate signaling pathways associated with inflammation and cell proliferation. For example, preliminary data suggest that derivatives of this compound may inhibit the activity of Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis.

Furthermore, the cyclobutyl moiety has been shown to enhance metabolic stability, a critical factor in drug development. By reducing susceptibility to enzymatic degradation, this structural feature improves the bioavailability of pharmaceutical agents. This characteristic makes 1H-Pyrazol-4-amine, 5-cyclobutyl-1-methyl-* an attractive candidate for further optimization as a lead compound.

The synthesis of 5-cyclobutylpyrazole derivatives typically involves multi-step organic reactions, including condensation reactions to form the pyrazole ring and subsequent functionalization at various positions. Advances in synthetic methodologies have enabled more streamlined routes to these compounds, reducing both cost and environmental impact. Green chemistry principles have also been applied to develop more sustainable synthetic protocols.

In conclusion,1H-Pyrazol-4-am ine, 5-cyc lobut yl -1-me th yl - (CAS No. 1393101 -19 -3) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing unmet medical needs.